2-(2,5-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-2-(2,5-dimethoxyphenyl)sulfonyl-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C23H26N2O6S/c1-28-16-7-9-20(30-3)18(14-16)23-19-6-5-11-24(19)12-13-25(23)32(26,27)22-15-17(29-2)8-10-21(22)31-4/h5-11,14-15,23H,12-13H2,1-4H3
• InChI Key: AGVCXBFVIOXGHW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C3=CC=CN3CCN2S(=O)(=O)C4=C(C=CC(=C4)OC)OC
• Molecular Formula: C23H26N2O6S
• Molecular Weight: 458.5 g/mol
• CAS No.: 899739-90-3

Description

2-(2,5-Dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine is a chemical compound supplied for scientific research and development. It is provided with high purity and is identified by the CAS Number 899739-90-3 . Its molecular formula is C23H26N2O6S, corresponding to a molecular weight of 458.53 g/mol . The compound features a complex structure consisting of a pyrrolo[1,2-a]pyrazine core, which is a privileged scaffold in medicinal chemistry, substituted with two 2,5-dimethoxyphenyl groups, one of which is a benzenesulfonyl moiety . Compounds containing sulfonamide groups and complex heterocyclic systems similar to this one are often investigated for their potential biological activities and as key intermediates in the synthesis of more complex molecules for pharmaceutical research . This product is intended for research purposes only and is not intended for human or animal use. Researchers can procure this compound in quantities ranging from 1mg to 100mg to support their experimental work .

Biological Activity

The compound 2-(2,5-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine belongs to a class of organic compounds that exhibit a range of biological activities. Understanding its biological profile is crucial for potential applications in medicinal chemistry and pharmacology. This article reviews the synthesis, biological activity, and potential therapeutic applications of this compound based on diverse research findings.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions. The following general steps are commonly employed:

• Formation of the Pyrrolo[1,2-a]pyrazine Core : Achieved through cyclization reactions involving appropriate precursors.
• Introduction of the Dimethoxybenzenesulfonyl Group : This can be accomplished via sulfonylation reactions using sulfonyl chlorides under basic conditions.
• Final Assembly : The last step involves linking the dimethoxy groups to the pyrrolo core to yield the target compound.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. For example, studies have shown that derivatives containing the dimethoxybenzene moiety can scavenge free radicals effectively. The antioxidant activity can be evaluated using various assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and FRAP (Ferric Reducing Antioxidant Power) assays.

Assay Type	Activity Level	Reference
DPPH Scavenging	High
FRAP	Moderate

Antiproliferative Effects

The compound has shown promising antiproliferative effects against various cancer cell lines. For instance, compounds structurally related to 2-(2,5-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine have been tested for their ability to inhibit cell growth in vitro.

• Cell Lines Tested : A549 (lung cancer), MCF-7 (breast cancer).
• IC50 Values : Values in the low micromolar range indicate potent activity.

Anti-inflammatory Properties

In vitro studies have indicated that this compound may possess anti-inflammatory properties by inhibiting pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LO).

Enzyme Inhibition	IC50 Value (µM)	Reference
COX-1	12
LO	8

Case Studies

Recent studies have highlighted the multifunctional nature of compounds similar to 2-(2,5-dimethoxybenzenesulfonyl)-1-(2,5-dimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine:

• Study on Photoprotection : A derivative was found to exhibit excellent UVA filtering capabilities while maintaining stability under UV exposure. This suggests potential applications in sunscreen formulations.
• Combination Therapies : Research indicates that this compound can be effectively combined with other agents to enhance therapeutic efficacy against tumors while reducing side effects associated with multi-drug regimens.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrrolo[1,2-a]pyrazine Derivatives with Sulfonyl Groups

• 2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(4-methoxyphenyl)-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine
  • Structure : Features a dihydrobenzo dioxin sulfonyl group and a 4-methoxyphenyl substituent.
  • Molecular Weight : 426.5 g/mol (vs. ~484 g/mol for the target compound, estimated based on substituent differences).
  • Key Difference : The dihydrobenzo dioxin sulfonyl group introduces rigidity and oxygen-rich electronic effects, contrasting with the target compound’s flexible 2,5-dimethoxybenzenesulfonyl group.
  • Application : Likely explored for CNS activity due to sulfonamide motifs common in neuroactive compounds .

Benzimidazole-Pyrrolo[1,2-a]pyrazine Hybrids

• 6-(2,5-Dimethoxyphenyl)benzo[4,5]imidazo[1,2-a]pyrrolo[2,1-c]pyrazine (8aa) Structure: Incorporates a benzoimidazo-pyrrolopyrazine core with a 2,5-dimethoxyphenyl substituent. Melting Point: 187.3–188.2°C, indicative of moderate crystallinity. Key Difference: The fused benzoimidazole ring enhances planarity and may reduce solubility compared to the target compound’s non-fused sulfonyl-phenyl system. NMR Data: Aromatic protons in 1H NMR (DMSO-d6) show distinct splitting patterns due to electron-donating methoxy groups .

Pyrazoline and Pyrazolo-Pyrimidine Analogs

• 4-(3-tert-Butyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid (17) Structure: Pyrazoline core with 2,5-dimethoxyphenyl and tert-butyl groups. Melting Point: 262–264°C, significantly higher than pyrrolopyrazine derivatives, likely due to hydrogen bonding from the carboxylic acid group.
• 2-[3-(2,5-Dimethyl-1H-pyrrol-1-yl)-2-thienyl]-5-(4-methoxyphenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
  • Structure : Pyrazolo-pyrimidine core with trifluoromethyl and methoxyphenyl groups.
  • Molecular Weight : 484.5 g/mol (CAS 861209-61-2).
  • Key Feature : The trifluoromethyl group introduces strong electron-withdrawing effects, contrasting with the target compound’s electron-donating dimethoxy groups .

Data Table: Structural and Physicochemical Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Melting Point (°C)	Reference
Target Compound	Pyrrolo[1,2-a]pyrazine	2,5-Dimethoxybenzenesulfonyl, 2,5-dimethoxyphenyl	~484 (estimated)	N/A	–
2-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-1-(4-methoxyphenyl)-...	Pyrrolo[1,2-a]pyrazine	Dihydrobenzo dioxin sulfonyl, 4-methoxyphenyl	426.5	N/A
6-(2,5-Dimethoxyphenyl)benzo[4,5]imidazo[1,2-a]pyrrolo[2,1-c]pyrazine (8aa)	Benzoimidazo-pyrrolopyrazine	2,5-Dimethoxyphenyl	~450 (estimated)	187.3–188.2
4-(3-tert-Butyl-5-(2,5-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzoic acid (17)	Pyrazoline	2,5-Dimethoxyphenyl, tert-butyl, carboxylic acid	~380 (estimated)	262–264
N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(2,5-dimethoxyphenyl)acetamide (29)	Benzothiazole	2,5-Dimethoxyphenyl, trifluoromethyl	~396 (calculated)	146–147

Key Research Findings and Trends

Sulfonyl groups (e.g., in the target compound and ’s analog) may improve metabolic stability but reduce solubility compared to carboxylic acid derivatives .

Synthetic Accessibility :

• Hydrazine-mediated cyclization (as in compound 17) and microwave-assisted amidation (as in compound 29) are viable routes for analogs with methoxy-substituted aryl groups .